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Compound of Interest

Compound Name: 847991-34-8
CAS No.: 847991-34-8
Cat. No.: B612613
. J

Senior Application Scientist's Note: Our initial investigation into the compound designated by
CAS number 847991-34-8 has revealed significant inconsistencies across various chemical
and supplier databases. This CAS number has been erroneously associated with at least two
distinct and well-documented pharmaceutical compounds: Afuresertib (an Akt inhibitor) and
Dabrafenib Mesylate (a BRAF inhibitor). Furthermore, some sources vaguely identify it as a
"MARK Substrate" without providing a definitive chemical structure.

To maintain the highest standards of scientific integrity and provide a valuable, accurate
technical guide for researchers, it is imperative that we address this ambiguity before
proceeding. The methodologies for evaluating batch-to-batch consistency are highly dependent
on the specific chemical properties, mechanism of action, and intended application of the
molecule in question.

Authoritative chemical databases have provided clear and distinct CAS numbers for the well-
characterized compounds:

o Afuresertib (also known as GSK2110183) is correctly identified by CAS number 1047644-62-
1.[A]21314]

o Dabrafenib Mesylate is correctly identified by CAS number 1195768-06-9.[5][6][7][8][9]

Given this discrepancy, we are unable to generate a scientifically rigorous and reliable
comparison guide for "CAS 847991-34-8." A guide based on an ambiguous or incorrect

© 2026 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b612613?utm_src=pdf-interest
https://www.benchchem.com/product/b612613?utm_src=pdf-body
https://lktlabs.com/product/afuresertib/
https://www.abmole.com/products/afuresertib.html
https://www.selleckchem.com/products/afuresertib-gsk2110183.html
https://ckb.genomenon.com/drug/show/6831
https://www.tga.gov.au/sites/default/files/auspar-dabrafenib-mesilate-140109-pi.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB72630077.htm
https://www.tocris.com/products/dabrafenib-mesylate_7223
https://www.pharmaffiliates.com/en/1195768-06-9-dabrafenib-mesylate-pa3106520.html
https://www.selleckchem.com/products/dabrafenib-mesylate.html
https://www.benchchem.com/product/b612613?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

identifier would be misleading and counterproductive for the intended audience of scientific
professionals.

Action Required:

To proceed with your request, please clarify which of the following compounds is the intended
subject of the batch-to-batch consistency evaluation guide:

o Afuresertib (CAS: 1047644-62-1)
o Dabrafenib Mesylate (CAS: 1195768-06-9)
+ Another compound, for which a correct CAS number and chemical identity can be provided.

Upon receiving this clarification, we will be able to construct the in-depth, technically accurate
comparison guide you require, complete with tailored experimental protocols, comparative
data, and detailed scientific rationale.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. Afuresertib - LKT Labs [Iktlabs.com]

. abmole.com [abmole.com]

. selleckchem.com [selleckchem.com]

. Afuresertib : Drug Detail - Cancer Knowledgebase (CKB) [ckb.genomenon.com]
. tga.gov.au [tga.gov.au]

. Dabrafenib Mesylate | 1195768-06-9 [chemicalbook.com]

. Dabrafenib mesylate | Raf Kinases | Tocris Bioscience [tocris.com]

. pharmaffiliates.com [pharmaffiliates.com]
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e To cite this document: BenchChem. [Addressing CAS Number Discrepancy for Targeted
Comparison Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612613#evaluating-batch-to-batch-consistency-of-
cas-847991-34-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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